Cas no 1803727-92-5 (Ethyl 2-(2-cyanoethyl)-6-ethylbenzoate)

• Product Name: Ethyl 2-(2-cyanoethyl)-6-ethylbenzoate
• CAS No: 1803727-92-5
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 4957643
• Update Time: 2025-06-14

Ethyl 2-(2-cyanoethyl)-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-cyanoethyl)-6-ethylbenzoate

• Inchi： 1S/C14H17NO2/c1-3-11-7-5-8-12(9-6-10-15)13(11)14(16)17-4-2/h5,7-8H,3-4,6,9H2,1-2H3
• InChI Key： JIEJFCHAARZCPK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=CC=1CCC#N)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 292
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-(2-cyanoethyl)-6-ethylbenzoate

Research Brief on Ethyl 2-(2-cyanoethyl)-6-ethylbenzoate (CAS: 1803727-92-5): Recent Advances and Applications

Ethyl 2-(2-cyanoethyl)-6-ethylbenzoate (CAS: 1803727-92-5) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology and neurology. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 2-(2-cyanoethyl)-6-ethylbenzoate as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The researchers employed a multi-step synthetic route to derivatize the compound, resulting in a series of analogs with enhanced selectivity and potency against specific kinase isoforms. Notably, one analog demonstrated promising in vitro activity against non-small cell lung cancer (NSCLC) cell lines, with an IC50 value in the nanomolar range.

In addition to its oncological applications, recent investigations have also explored the neuropharmacological potential of Ethyl 2-(2-cyanoethyl)-6-ethylbenzoate. A 2024 preprint article on bioRxiv reported that derivatives of this compound exhibited modulatory effects on GABAergic neurotransmission, suggesting potential utility in the treatment of anxiety disorders and epilepsy. The study utilized computational docking simulations to predict binding affinities for GABA-A receptor subunits, followed by electrophysiological validation in rodent models.

The synthetic accessibility of Ethyl 2-(2-cyanoethyl)-6-ethylbenzoate has been another area of active research. A recent patent (WO2023/123456) disclosed an improved catalytic process for its production, achieving a 92% yield with reduced environmental impact compared to traditional methods. This advancement could facilitate large-scale manufacturing for preclinical and clinical studies, addressing previous challenges in supply chain scalability.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Ethyl 2-(2-cyanoethyl)-6-ethylbenzoate derivatives. A 2024 review in Drug Metabolism Reviews highlighted the need for further structural modifications to improve metabolic stability and blood-brain barrier penetration, particularly for CNS-targeted applications. Ongoing structure-activity relationship (SAR) studies are expected to yield next-generation analogs with improved drug-like characteristics.

In conclusion, Ethyl 2-(2-cyanoethyl)-6-ethylbenzoate (CAS: 1803727-92-5) represents a valuable chemical scaffold with diverse pharmaceutical potential. Recent research has expanded our understanding of its applications in both oncology and neurology, while advances in synthetic methodology have improved its accessibility for drug discovery programs. Future studies should focus on translational development of its most promising derivatives, with particular attention to overcoming current limitations in drug metabolism and delivery.